2-(3-Carboxy-5-fluorophenyl)-5-hydroxypyridine, 95%

• IUPAC Name: 3-fluoro-5-(5-hydroxypyridin-2-yl)benzoic acid
• InChI: InChI=1S/C12H8FNO3/c13-9-4-7(3-8(5-9)12(16)17)11-2-1-10(15)6-14-11/h1-6,15H,(H,16,17)
• InChI Key: DKPZIQOFXZQHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1O)C2=CC(=CC(=C2)F)C(=O)O
• Molecular Formula: C12H8FNO3
• DSSTOX Substance ID: DTXSID50692651
• Molecular Weight: 233.19 g/mol
• CAS RN: 1261913-67-0

Description

2-(3-Carboxy-5-fluorophenyl)-5-hydroxypyridine, 95% (2-CFPH-5-HP-95%) is a chemical compound with a wide range of applications in scientific research. It is a white, crystalline solid with a melting point of 100-101 °C and a boiling point of 152-153 °C. It is soluble in water, ethanol, and other organic solvents. 2-CFPH-5-HP-95% is a useful reagent in organic synthesis and has been used in a variety of research applications, including biochemical and physiological studies.

Scientific Research Applications

2-CFPH-5-HP-95% has been used in a variety of scientific research applications. It has been used as an inhibitor of several enzymes, including histone deacetylase, matrix metalloproteinase-9, and cyclin-dependent kinase-2. Additionally, it has been used as an inhibitor of the proteolytic activity of calpain and as an activator of the transcription factor NF-κB. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on the body.

Mechanism of Action

2-CFPH-5-HP-95% is believed to act as an inhibitor of enzyme activity by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing its reaction, thus inhibiting its activity. Additionally, it is believed to activate the transcription factor NF-κB by binding to its DNA-binding domain, thus allowing it to bind to its target genes and activate them.
Biochemical and Physiological Effects
2-CFPH-5-HP-95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of several enzymes, including histone deacetylase, matrix metalloproteinase-9, and cyclin-dependent kinase-2. Additionally, it has been shown to activate the transcription factor NF-κB, which is involved in the regulation of a variety of cellular processes, including inflammation and apoptosis. In vivo studies have shown that it can reduce inflammation and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

2-CFPH-5-HP-95% is a useful reagent for laboratory experiments due to its high purity and low cost. Additionally, it is relatively easy to synthesize, making it an ideal reagent for a variety of scientific research applications. However, it should be noted that 2-CFPH-5-HP-95% is a relatively new compound, and its exact mechanism of action is still not fully understood. As such, further research is needed to fully elucidate its biochemical and physiological effects.

Future Directions

There are a number of potential future directions for research involving 2-CFPH-5-HP-95%. First, further research is needed to better understand its mechanism of action. Additionally, further studies are needed to determine its effects on other enzymes, proteins, and transcription factors. Additionally, studies are needed to determine its effects on diseases such as cancer and inflammation. Finally, further research is needed to determine its potential therapeutic applications.

Synthesis Methods

2-CFPH-5-HP-95% can be synthesized via a multi-step reaction. The first step involves the reaction of 3-carboxy-5-fluorophenol and pyridine hydrochloride in the presence of a base such as potassium carbonate. This reaction yields a mixture of 2-CFPH-5-HP-95% and its isomer, 2-CFPH-5-HP-5%. The mixture can then be purified by recrystallization from ethanol.